Cas no 122-03-2 (4-Isopropylbenzaldehyde)

4-Isopropylbenzaldehyde Properties

Names and Identifiers

• 4-Isopropylbenzaldehyde
• 3.6-DIAZAOCTANE-1.8-DIAMINE
• 4-CUMINOL
• CUMALDEHYDE
• CUMINAL
• CUMINALDEHYDE
• CUMINIC ALDEHYDE
• FEMA 2341
• ISOPROPYLBENZALDEHYDE
• OIL
• P-CUMINALDEHYD
• P-CUMINIC ALDEHYDE
• 4-(1-methylethyl)-benzaldehyd
• 4-(1-Methylethyl)benzaldehyde
• 4-(1-methylethyl)-Benzaldehyde
• 4-(2-propyl)benzaldehyde
• 4-iPr-Benzaldehyde
• CUMINALDEHYDE(SG)
• p-Isopropylbenzaldehyde
• TECH
• 4-propan-2-ylbenzaldehyde
• Cumal
• CUMINALDEHYD
• cumicaldehyde
• Cumic aldehyde
• p-cumic aldehyde
• Cuminyl aldehyde
• Benzaldehyde, 4-(1-methylethyl)-
• p-Isopropylbenzenecarboxaldehyde
• Benzaldehyde, p-isopropyl-
• P-isopropyl benzaldehyde
• 4-(Propan-2-Yl)Benzaldehyde
• 4-(Methylethyl)benzaldehyde
• 4-Isopropylbenzenecarboxylate
• 4-Isopropyl-benzaldehyde
• FEMA No. 2341
• Cuminic Aldehyde
• 4-Isopropyl benzaldehyde
• Cuminic aldehyde
• Cuminaldehyde
• p-Cumic aldehyde
• Cumaldehyde
• +Expand

• MDL： MFCD00006953
• InChIKey： WTWBUQJHJGUZCY-UHFFFAOYSA-N
• Inchi： 1S/C10H12O/c1-8(2)10-5-3-9(7-11)4-6-10/h3-8H,1-2H3
• SMILES： O=C([H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 636547

Computed Properties

• Exact Mass: 148.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 148.088815
• Heavy Atom Count: 11
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.62250
• PSA: 17.07000
• Merck: 2621
• Refractive Index: n20/D 1.529(lit.)
  n20/D 1.531
• Water Partition Coefficient: Insoluble
• Boiling Point: 235-236 °C(lit.)
• Melting Point: 235-236 °C(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• FEMA: 2341
• Solubility: ethanol: soluble1mL/4ML, clear, colorless (70%)
• Color/Form: A colorless to light yellow liquid with a pungent, unpleasant smell of dead tea oil and grass.
• Solubility: Insoluble in water, soluble in ethanol, acetone, chloroform, benzene and other organic solvents.
• Sensitiveness: Air Sensitive
• Density: 0.981 g/mL at 20 °C
  0.977 g/mL at 25 °C(lit.)

4-Isopropylbenzaldehyde Security Information

• Symbol: GHS07
• RTECS：CU7000000
• WGK Germany：2
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 orally in rats: 1390 mg/kg (Jenner)

4-Isopropylbenzaldehyde Customs Data

• HS CODE：2912210000
• Customs Data：

  China Customs Code:

  2912299000

  Overview:

  2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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